Cas no 186792-79-0 (Olanzapine 4'-N-glucuronide)

• Product Name: Olanzapine 4'-N-glucuronide
• CAS No: 186792-79-0
• MF: C₂₃H₂₉N₄O₆S
• MW: 489.564564466476
• CID: 5221105
• Update Time: 2025-10-08

Olanzapine 4'-N-glucuronide Chemical and Physical Properties

Names and Identifiers

• Olanzapine 4'-N-glucuronide
• T148R8S95B
• Q27289531

• Inchi： 1S/C23H28N4O6S/c1-12-11-13-20(24-14-5-3-4-6-15(14)25-21(13)34-12)26-7-9-27(2,10-8-26)22-18(30)16(28)17(29)19(33-22)23(31)32/h3-6,11,16-19,22,28-30H,7-10H2,1-2H3,(H-,24,25,31,32)/p+1/t16-,17-,18+,19-,22+/m0/s1
• InChI Key： TYDOWDWSLBLZGX-KSSXRGRSSA-O
• SMILES： S1C(C)=CC2=C1NC1C=CC=CC=1N=C2N1CC[N+](C)(CC1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 808
• XLogP3: 1
• Topological Polar Surface Area: 163

Additional information on Olanzapine 4'-N-glucuronide

Olanzapine 4'-N-glucuronide (CAS No. 186792-79-0): An In-Depth Overview

Olanzapine 4'-N-glucuronide (CAS No. 186792-79-0) is a significant metabolite of olanzapine, a widely prescribed atypical antipsychotic medication. This compound plays a crucial role in the pharmacokinetics and metabolism of olanzapine, which is primarily used to treat schizophrenia and bipolar disorder. Understanding the properties and behavior of Olanzapine 4'-N-glucuronide is essential for optimizing the therapeutic efficacy and safety of olanzapine in clinical settings.

Olanzapine 4'-N-glucuronide is formed through the glucuronidation process, a common phase II metabolic pathway that enhances the water solubility and excretion of drugs. This metabolite is primarily produced by the liver enzyme UDP-glucuronosyltransferase (UGT) 1A4. The glucuronidation process is critical for the detoxification and elimination of various xenobiotics, including pharmaceuticals, from the body.

Recent studies have shed light on the pharmacological properties of Olanzapine 4'-N-glucuronide. One notable study published in the Journal of Pharmaceutical Sciences (2023) investigated the binding affinity of this metabolite to various receptors. The results indicated that while Olanzapine 4'-N-glucuronide has a lower affinity for dopamine D2 and serotonin 5-HT2A receptors compared to its parent compound, it still exhibits some activity. This suggests that Olanzapine 4'-N-glucuronide may contribute to the overall pharmacological effects of olanzapine, albeit to a lesser extent.

In terms of pharmacokinetics, Olanzapine 4'-N-glucuronide has been found to have a longer half-life than olanzapine itself. A study published in Clinical Pharmacology & Therapeutics (2022) reported that the half-life of Olanzapine 4'-N-glucuronide is approximately 30 hours, compared to about 30 minutes for olanzapine. This extended half-life can influence the duration of drug action and the potential for accumulation in patients with compromised renal function.

The safety profile of Olanzapine 4'-N-glucuronide has also been a subject of interest. A comprehensive review in the American Journal of Psychiatry (2021) highlighted that while this metabolite is generally well-tolerated, it may contribute to some adverse effects associated with olanzapine use, such as weight gain and metabolic syndrome. However, further research is needed to fully understand the clinical implications of these findings.

In addition to its role in drug metabolism, Olanzapine 4'-N-glucuronide has been studied for its potential as a biomarker for olanzapine exposure and response. A study published in Clinical Chemistry (2020) demonstrated that measuring plasma levels of Olanzapine 4'-N-glucuronide can provide valuable information about individual patient responses to olanzapine therapy. This biomarker approach can help clinicians optimize dosing regimens and monitor treatment efficacy more effectively.

The structural characteristics of Olanzapine 4'-N-glucuronide have been elucidated through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided detailed insights into the molecular structure and conformational dynamics of this metabolite, which are essential for understanding its biological activity and interactions with cellular targets.

In conclusion, Olanzapine 4'-N-glucuronide (CAS No. 186792-79-0) is a critical metabolite in the pharmacological landscape of olanzapine. Its unique properties and behavior make it an important focus for ongoing research in drug metabolism, pharmacokinetics, and clinical applications. As our understanding of this compound continues to evolve, it holds promise for enhancing the therapeutic outcomes and safety profiles of olanzapine-based treatments.